2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]-N-(4-phenyl-1,3-thiazol-2-yl)acetamide

• IUPAC Name: 2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-phenyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C14H13N5OS2/c1-19-9-15-18-14(19)22-8-12(20)17-13-16-11(7-21-13)10-5-3-2-4-6-10/h2-7,9H,8H2,1H3,(H,16,17,20)
• InChI Key: YLXSZXJFJCMSHZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NN=C1SCC(=O)NC2=NC(=CS2)C3=CC=CC=C3
• Molecular Formula: C14H13N5OS2
• Molecular Weight: 331.4 g/mol

Description

2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]-N-(4-phenyl-1,3-thiazol-2-yl)acetamide is a compound that belongs to the class of thioacetamide derivatives. It has gained attention in scientific research due to its potential as a therapeutic agent for various diseases.

Mechanism of Action

The mechanism of action of 2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]-N-(4-phenyl-1,3-thiazol-2-yl)acetamide is not fully understood. However, it has been suggested that the compound may exert its effects through the modulation of various signaling pathways, such as the NF-κB and MAPK pathways. It has also been found to inhibit the activity of enzymes, such as COX-2 and iNOS, which are involved in inflammation.
Biochemical and Physiological Effects
Studies have shown that 2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]-N-(4-phenyl-1,3-thiazol-2-yl)acetamide exerts various biochemical and physiological effects. It has been found to reduce inflammation, oxidative stress, and cell proliferation. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]-N-(4-phenyl-1,3-thiazol-2-yl)acetamide in lab experiments is its potential as a therapeutic agent for various diseases. Another advantage is its ability to modulate various signaling pathways, which may provide insight into the mechanisms underlying these diseases. However, a limitation of using this compound is its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for research on 2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]-N-(4-phenyl-1,3-thiazol-2-yl)acetamide. One direction is the investigation of its potential as a therapeutic agent for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Another direction is the exploration of its effects on the immune system and its potential use in the treatment of autoimmune diseases. Additionally, further studies are needed to elucidate the compound's mechanism of action and to optimize its pharmacological properties.

Synthesis Methods

The synthesis of 2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]-N-(4-phenyl-1,3-thiazol-2-yl)acetamide involves a reaction between 4-methyl-3-amino-5-mercapto-1,2,4-triazole and 4-phenyl-2-thiocyanatoacetic acid in the presence of triethylamine. The reaction is carried out in a mixture of acetonitrile and water at room temperature. The resulting product is then purified through recrystallization.

Scientific Research Applications

2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]-N-(4-phenyl-1,3-thiazol-2-yl)acetamide has been studied for its potential therapeutic applications in various diseases. It has been found to exhibit anti-inflammatory, antioxidant, and anticancer properties. It has also been investigated for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.